
Cefuzonam: A Technical Overview of its
Molecular Characteristics and Mechanism of

Action

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cefuzonam

Cat. No.: B1240231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cefuzonam is a second-generation cephalosporin antibiotic with a well-established role in the

treatment of various bacterial infections. This technical guide provides an in-depth overview of

its core molecular properties, mechanism of action, and the experimental methodologies used

to characterize its activity.

Core Molecular and Chemical Properties
Cefuzonam's efficacy as an antibiotic is intrinsically linked to its chemical structure and

properties. A summary of its key quantitative data is presented below.

Property Value Reference

Molecular Formula C₁₆H₁₅N₇O₅S₄ [1]

Molecular Weight 513.58 g/mol [1]

CAS Number 82219-78-1 [2]

The sodium salt of Cefuzonam (Cefuzonam Sodium) is also commonly used and has a

molecular formula of C₁₆H₁₄N₇NaO₅S₄ and a molecular weight of 535.6 g/mol .[3][4]
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Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
Like other β-lactam antibiotics, Cefuzonam exerts its bactericidal effect by disrupting the

synthesis of the bacterial cell wall.[5][6] The primary target of Cefuzonam is a group of

enzymes known as penicillin-binding proteins (PBPs), which are essential for the final steps of

peptidoglycan synthesis.[5][7] Peptidoglycan provides structural integrity to the bacterial cell

wall.[5]

The signaling pathway, or more accurately, the mechanism of action, can be visualized as a

direct inhibition of a critical enzymatic step in bacterial cell wall formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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